Patmpc
Patmpc
Brand Name:
Vulcanchem
CAS No.:
137778-03-1
VCID:
VC21231251
InChI:
InChI=1S/C22H27N5O6S2/c1-10(2)11-8-34-19-15(25-17(29)14(26-32-6)12-9-35-21(23)24-12)18(30)27(19)16(11)20(31)33-7-13(28)22(3,4)5/h9,15,19H,1,7-8H2,2-6H3,(H2,23,24)(H,25,29)/b26-14+/t15-,19-/m1/s1
SMILES:
CC(=C)C1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)OCC(=O)C(C)(C)C
Molecular Formula:
C22H27N5O6S2
Molecular Weight:
521.6 g/mol
Patmpc
CAS No.: 137778-03-1
Cat. No.: VC21231251
Molecular Formula: C22H27N5O6S2
Molecular Weight: 521.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 137778-03-1 |
|---|---|
| Molecular Formula | C22H27N5O6S2 |
| Molecular Weight | 521.6 g/mol |
| IUPAC Name | (3,3-dimethyl-2-oxobutyl) (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-prop-1-en-2-yl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C22H27N5O6S2/c1-10(2)11-8-34-19-15(25-17(29)14(26-32-6)12-9-35-21(23)24-12)18(30)27(19)16(11)20(31)33-7-13(28)22(3,4)5/h9,15,19H,1,7-8H2,2-6H3,(H2,23,24)(H,25,29)/b26-14+/t15-,19-/m1/s1 |
| Standard InChI Key | XMBYPLVYBALMFA-IRPQAHJPSA-N |
| Isomeric SMILES | CC(=C)C1=C(N2[C@@H]([C@@H](C2=O)NC(=O)/C(=N/OC)/C3=CSC(=N3)N)SC1)C(=O)OCC(=O)C(C)(C)C |
| SMILES | CC(=C)C1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)OCC(=O)C(C)(C)C |
| Canonical SMILES | CC(=C)C1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)OCC(=O)C(C)(C)C |
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